![molecular formula C15H24Cl2N2 B6195014 8-benzyl-3,8-diazabicyclo[4.3.1]decane dihydrochloride CAS No. 2680532-10-7](/img/new.no-structure.jpg)
8-benzyl-3,8-diazabicyclo[4.3.1]decane dihydrochloride
Overview
Description
8-benzyl-3,8-diazabicyclo[4.3.1]decane dihydrochloride is a chemical compound known for its unique bicyclic structure. It is often used in various scientific research applications due to its distinctive properties and reactivity.
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 8-benzyl-3,8-diazabicyclo[4.3.1]decane dihydrochloride typically involves the reaction of benzylamine with a bicyclic precursor under controlled conditions. The reaction is usually carried out in the presence of a suitable solvent and a catalyst to facilitate the formation of the desired product. The reaction conditions, such as temperature and pressure, are carefully monitored to ensure high yield and purity of the compound.
Industrial Production Methods
In an industrial setting, the production of this compound involves large-scale synthesis using optimized reaction conditions. The process may include steps such as purification and crystallization to obtain the compound in its pure form. The use of advanced equipment and technology ensures the efficient and cost-effective production of the compound.
Chemical Reactions Analysis
Types of Reactions
8-benzyl-3,8-diazabicyclo[4.3.1]decane dihydrochloride undergoes various types of chemical reactions, including:
Oxidation: The compound can be oxidized to form different oxidation products.
Reduction: It can be reduced under specific conditions to yield reduced derivatives.
Substitution: The compound can participate in substitution reactions where one or more atoms are replaced by other atoms or groups.
Common Reagents and Conditions
Common reagents used in the reactions of this compound include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various nucleophiles for substitution reactions. The reaction conditions, such as temperature, solvent, and pH, are optimized based on the desired reaction and product.
Major Products Formed
The major products formed from the reactions of this compound depend on the type of reaction and reagents used. For example, oxidation may yield oxidized derivatives, while reduction may produce reduced forms of the compound.
Scientific Research Applications
8-benzyl-3,8-diazabicyclo[4.3.1]decane dihydrochloride has a wide range of scientific research applications, including:
Chemistry: It is used as a reagent in various chemical reactions and synthesis processes.
Biology: The compound is studied for its potential biological activities and interactions with biomolecules.
Medicine: Research is conducted to explore its potential therapeutic applications and effects on biological systems.
Industry: The compound is used in the development of new materials and chemical products.
Mechanism of Action
The mechanism of action of 8-benzyl-3,8-diazabicyclo[4.3.1]decane dihydrochloride involves its interaction with specific molecular targets and pathways. The compound may bind to certain receptors or enzymes, leading to a cascade of biochemical events that result in its observed effects. The exact molecular targets and pathways depend on the specific application and context of its use.
Comparison with Similar Compounds
8-benzyl-3,8-diazabicyclo[4.3.1]decane dihydrochloride can be compared with other similar compounds, such as:
8-benzyl-3,8-diazabicyclo[4.3.1]decane: The non-dihydrochloride form of the compound.
3,8-diazabicyclo[4.3.1]decane derivatives: Other derivatives with different substituents on the bicyclic structure.
The uniqueness of this compound lies in its specific structure and reactivity, which make it suitable for a variety of applications in scientific research and industry.
Properties
CAS No. |
2680532-10-7 |
|---|---|
Molecular Formula |
C15H24Cl2N2 |
Molecular Weight |
303.3 |
Purity |
95 |
Origin of Product |
United States |
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